Cas no 861307-70-2 (Benzothiazole,2,3-dihydro-, 1-oxide)
861307-70-2 structure
Product name:Benzothiazole,2,3-dihydro-, 1-oxide
Benzothiazole,2,3-dihydro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole,2,3-dihydro-, 1-oxide
- Benzothiazole, 2,3-dihydro-, 1-oxide
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- Inchi： 1S/C7H7NOS/c9-10-5-8-6-3-1-2-4-7(6)10/h1-4,8H,5H2
- InChI Key： YVAIFZYQODGYQY-UHFFFAOYSA-N
- SMILES： S1(=O)C2=CC=CC=C2NC1
Computed Properties
- Exact Mass: 153.025
- Monoisotopic Mass: 153.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 48.3A^2
Benzothiazole,2,3-dihydro-, 1-oxide Related Literature
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
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